Cas no 1804925-00-5 (Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1804925-00-5
• MF: C₁₂H₁₁ClF₅NO₃
• MW: 347.665660142899
• CID: 4845431
• Update Time: 2025-05-25

Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C12H11ClF5NO3/c1-2-21-8(20)3-6-5-19-9(11(14)15)7(4-13)10(6)22-12(16,17)18/h5,11H,2-4H2,1H3
• InChI Key： YLIXRZKZDOFNIG-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=NC=C(CC(=O)OCC)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 369
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate

Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate: A Comprehensive Overview

Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate, with the CAS number 1804925-00-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with various functional groups, making it a versatile building block for advanced chemical research and development.

The pyridine core of this compound serves as a foundational framework for attaching multiple substituents. The chloromethyl group at position 3 introduces a reactive site, enabling various substitution reactions. Meanwhile, the difluoromethyl group at position 2 adds electronic diversity to the molecule, enhancing its reactivity and stability. The trifluoromethoxy group at position 4 further modulates the electronic properties of the pyridine ring, making this compound highly suitable for applications in catalysis and drug design.

Recent studies have highlighted the potential of Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate in the development of novel pharmaceutical agents. Researchers have demonstrated that the compound's unique electronic configuration allows it to interact with specific biological targets, such as enzymes and receptors, with high precision. This property makes it a promising candidate for the design of drugs targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound has also found utility in the field of agrochemicals. Its ability to act as a selective herbicide has been extensively studied, with recent experiments showing that it can effectively inhibit the growth of invasive plant species without adversely affecting crops. This dual functionality underscores the versatility of Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate in addressing global challenges in agriculture and medicine.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine ring through cyclization reactions and the subsequent introduction of substituents via electrophilic substitution. The use of advanced catalysts has significantly improved the yield and purity of the final product, making it more accessible for large-scale applications.

From an environmental perspective, Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate exhibits favorable biodegradation properties, which align with current sustainability goals in chemical manufacturing. Its ability to break down into non-toxic byproducts under controlled conditions reduces its ecological footprint, making it a sustainable choice for industrial applications.

In conclusion, Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate is a groundbreaking compound that continues to push the boundaries of chemical innovation. With its diverse functional groups and promising applications across multiple industries, this compound represents a significant advancement in modern chemistry.